Cas no 87463-46-5 (Isoquinoline, 1,2,3,4,4a,7,8,8a-octahydro-2-methyl-, trans-)

• Product Name: Isoquinoline, 1,2,3,4,4a,7,8,8a-octahydro-2-methyl-, trans-
• CAS No: 87463-46-5
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 656089
• PubChem ID: 71412766
• Update Time: 2025-04-19

Isoquinoline, 1,2,3,4,4a,7,8,8a-octahydro-2-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4,4a,7,8,8a-octahydro-2-methyl-, trans-
• (4aR,8aR)-2-methyl-3,4,4a,7,8,8a-hexahydro-1H-isoquinoline
• DTXSID60832309
• (4aR,8aR)-2-Methyl-1,2,3,4,4a,7,8,8a-octahydroisoquinoline
• 87463-46-5

• Inchi： 1S/C10H17N/c1-11-7-6-9-4-2-3-5-10(9)8-11/h2,4,9-10H,3,5-8H2,1H3/t9-,10-/m0/s1
• InChI Key： FFRPUJRMSRPREA-UWVGGRQHSA-N
• SMILES： N1(C)CC[C@@H]2C=CCC[C@H]2C1

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 3.2Ų